Cas no 304477-42-7 (1H-Pyrazole-4-carboxaldehyde, 3-(4-methoxyphenyl)-1-methyl-)

• Product Name: 1H-Pyrazole-4-carboxaldehyde, 3-(4-methoxyphenyl)-1-methyl-
• CAS No: 304477-42-7
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD06662331
• CID: 3934008
• PubChem ID: 24206535
• Update Time: 2025-06-09

1H-Pyrazole-4-carboxaldehyde, 3-(4-methoxyphenyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde, 3-(4-methoxyphenyl)-1-methyl-
• TIMTEC-BB SBB006802
• 3-(4-Methoxy-phenyl)-1-methyl-1H-pyrazole-4-carbaldehyde
• 3-(4-methoxyphenyl)-1-methylpyrazole-4-carbaldehyde
• 304477-42-7
• AKOS000446855
• STL282262
• 3-(4-Methoxyphenyl)-1-methyl-1H-pyrazole-4-carboxaldehyde
• DTXSID801198127
• SCHEMBL2558779
• G75033
• 3-(4-Methoxyphenyl)-1-methyl-1H-pyrazole-4-carbaldehyde

• MDL： MFCD06662331
• Inchi： 1S/C12H12N2O2/c1-14-7-10(8-15)12(13-14)9-3-5-11(16-2)6-4-9/h3-8H,1-2H3
• InChI Key： CIWYEGHUTITAFG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C(C=O)=CN(C)N=1

Computed Properties

• Exact Mass: 216.089877630Da
• Monoisotopic Mass: 216.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44.1Ų

Additional information on 1H-Pyrazole-4-carboxaldehyde, 3-(4-methoxyphenyl)-1-methyl-

Introduction to 1H-Pyrazole-4-carboxaldehyde, 3-(4-methoxyphenyl)-1-methyl- (CAS No. 304477-42-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 1H-Pyrazole-4-carboxaldehyde, 3-(4-methoxyphenyl)-1-methyl, identified by its CAS number 304477-42-7, represents a significant molecule in the realm of chemical biology and medicinal chemistry. This heterocyclic aldehyde derivative has garnered considerable attention due to its structural versatility and potential pharmacological properties. The presence of a pyrazole core, combined with functional groups such as a formyl group at the 4-position and a methyl group at the 1-position, alongside a 4-methoxyphenyl substituent at the 3-position, endows this compound with unique chemical and biological characteristics that make it a valuable scaffold for drug discovery and material science applications.

In recent years, the exploration of pyrazole derivatives has expanded dramatically, driven by their broad spectrum of biological activities and synthetic accessibility. Pyrazole-based compounds are known for their role in various therapeutic areas, including antiviral, anti-inflammatory, anticancer, and antimicrobial applications. The specific substitution pattern in 1H-Pyrazole-4-carboxaldehyde, 3-(4-methoxyphenyl)-1-methyl enhances its interaction with biological targets, making it an attractive candidate for further investigation. The formyl group (–CHO) serves as a versatile handle for further derivatization, enabling the synthesis of more complex molecules through condensation reactions with amines or hydrazines to form Schiff bases or hydrazones.

The 4-methoxyphenyl substituent introduces electronic and steric effects that can modulate the compound's reactivity and binding affinity. Methoxy groups are often incorporated into drug molecules to improve solubility, metabolic stability, and binding interactions with biological targets. The methoxy group in this compound is positioned para to the pyrazole ring, which may influence electronic distribution and influence interactions with enzymes or receptors. This strategic placement could enhance the compound's ability to interact with specific binding pockets in biological targets, making it a promising candidate for structure-based drug design.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their ability to mimic natural products and exhibit diverse biological activities. Pyrazole derivatives have been extensively studied for their potential as kinase inhibitors, particularly in cancer therapy. The structural features of 1H-Pyrazole-4-carboxaldehyde, 3-(4-methoxyphenyl)-1-methyl align well with known kinase inhibitor scaffolds, suggesting its utility in developing novel anticancer agents. The aldehyde functionality at the 4-position provides a site for covalent bond formation with cysteine residues in target proteins, which has been exploited in the development of targeted therapeutics.

Moreover, the compound's potential as a building block for more complex molecules has been explored in synthetic chemistry. The pyrazole core can serve as a platform for constructing polycyclic structures or incorporating additional functional groups through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or heteroaryl groups at various positions of the pyrazole ring, expanding the chemical space available for drug discovery. The presence of the methyl group at the 1-position provides stability while allowing further modifications without disrupting the core pharmacophore.

In material science applications, 1H-Pyrazole-4-carboxaldehyde, 3-(4-methoxyphenyl)-1-methyl has shown promise as a precursor for synthesizing organic semiconductors or ligands for metal-organic frameworks (MOFs). The conjugated system formed by the pyrazole ring and the aldehyde group can contribute to electron delocalization, making it suitable for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) or photovoltaic cells. Additionally, its ability to act as a chelating ligand for transition metals has been explored in catalysis and coordination chemistry.

The synthesis of 1H-Pyrazole-4-carboxaldehyde, 3-(4-methoxyphenyl)-1-methyl involves multi-step organic transformations that highlight its synthetic utility. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group modifications to introduce the desired substituents. For instance, a possible synthetic pathway involves reacting an appropriately substituted phenol derivative with hydrazine hydrate to form a pyrazole intermediate, which is then oxidized or otherwise functionalized to introduce the aldehyde group at the 4-position.

The development of novel synthetic methodologies has further enhanced the accessibility of pyrazole derivatives like this compound. Advances in catalytic systems have enabled more efficient and selective transformations, reducing reaction times and improving yields. For example, transition-metal-catalyzed cross-coupling reactions have revolutionized heterocyclic chemistry by allowing for precise functionalization of aromatic rings without harsh conditions.

The pharmacological evaluation of 1H-Pyrazole-4-carboxaldehyde, 3-(4-methoxyphenyl)-1-methyl has been ongoing in several research groups due to its structural features that suggest potential therapeutic benefits. In vitro studies have examined its interactions with various enzymes and receptors relevant to diseases such as cancer and inflammation. Preliminary results indicate that this compound may exhibit inhibitory activity against certain kinases or other enzymes involved in disease pathways. These findings warrant further investigation through more comprehensive biochemical assays and cell-based assays to validate its pharmacological potential.

The compound's solubility profile is another critical factor that influences its pharmaceutical applicability. Pyrazole derivatives often face challenges related to low solubility in aqueous media due to hydrophobicity introduced by aromatic rings or aliphatic substituents. However, 1H-Pyrazole-4-carboxaldehyde, 3-(4-methoxyphenyl)-1-methyl, with its methoxy group contributing some polarity, may exhibit improved solubility compared to other pyrazole analogs This could enhance its bioavailability if developed into a drug formulation.

In conclusion, 1H-Pyrazole-4-carboxaldehyde, 3-(4-methoxyphenyl)-1-methyl (CAS No. 304477-42-7) is a multifaceted compound with significant potential in chemical biology and medicinal chemistry Its unique structural features make it suitable for diverse applications ranging from drug discovery to material science Further research is warranted to fully elucidate its biological activities synthetic utility